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Compound of Interest

Compound Name: CC-90003

Cat. No.: B1150051

Get Quote

As a Senior Application Scientist, I frequently observe researchers encountering false-negative

results or high data variance in cellular assays because their compound has micro-precipitated

out of solution. CC-90003 presents a classic formulation challenge: it is a highly potent

inhibitor, but its lipophilic nature makes it notoriously difficult to keep in aqueous solution.

This guide is designed to provide drug development professionals and bench scientists with the

mechanistic understanding and self-validating protocols necessary to successfully formulate

CC-90003 without compromising its biological integrity.

The Mechanistic Context of CC-90003
CC-90003 is an irreversible, covalent inhibitor of extracellular signal-regulated kinases

(ERK1/2) with potent IC50 values in the 10–20 nM range[1]. It has demonstrated significant

preclinical efficacy in overcoming resistance in KRAS-mutant and BRAF-mutant cancer

models[2]. Notably, in KRAS G13D-mutant HCT-116 colorectal cancer cells, CC-90003 induces

actual cell death at 1 µmol/L, whereas other inhibitors merely suppress proliferation[3].

To achieve these results in your own lab, the compound must successfully reach its intracellular

target.
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Fig 1. CC-90003 mechanism of action within the MAPK/ERK signaling pathway.

The Thermodynamics of Precipitation (Causality)
Why does CC-90003 crash out of solution when added to cell culture media or saline?
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The root cause is a thermodynamic phenomenon known as the "Ouzo effect" driven by a rapid

solvent shift. CC-90003 is practically insoluble in water but highly soluble in anhydrous DMSO

(up to 92 mg/mL)[1],[4]. When a high-concentration DMSO stock is pipetted directly into an

aqueous buffer, the DMSO rapidly diffuses into the bulk water. The highly lipophilic CC-90003
molecules are suddenly stripped of their solvation shell. This leads to localized supersaturation,

forcing the molecules to aggregate and nucleate into a visible, cloudy precipitate.

To prevent this, we must manipulate the thermodynamics by using transitional co-solvents (like

PEG300) and surfactants (like Tween-80) to lower the interfacial tension and encapsulate the

compound before it encounters the bulk aqueous environment.

Quantitative Formulation Data
Before selecting a protocol, consult the solubility limits of CC-90003 across different vehicles.

Exceeding these limits will guarantee precipitation.

Solvent / Vehicle
System

Max Solubility State
Recommended
Application

Anhydrous DMSO 92.0 mg/mL Clear Solution
Master Stock

Storage[1]

Water / Saline / PBS < 0.1 mg/mL Precipitate
Not recommended

alone[4]

10% DMSO + 40%

PEG300 + 5% Tween-

80 + 45% Saline

≥ 2.5 mg/mL Clear Solution
IV/IP Injection, Cell

Assays[5]

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL Suspension Oral Gavage (PO)[5]

0.5% CMC-Na in

Water
5.0 mg/mL Suspension Oral Gavage (PO)[1]
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Do not rely solely on visual inspection to confirm solubility; micro-precipitates can be invisible to

the naked eye but will devastate assay reproducibility. The following protocols include built-in

validation steps.

Protocol A: Clear Solution for In Vitro & IV Assays
(Yields ≥ 2.5 mg/mL)
Causality Note: The order of addition is critical. Adding saline before the PEG/Tween matrix will

cause irreversible nucleation.

Master Stock: Dissolve CC-90003 powder in 100% anhydrous DMSO to create a 25.0

mg/mL stock. Vortex and sonicate briefly until completely clear. (Note: Moisture-

contaminated DMSO reduces solubility; use fresh, anhydrous DMSO[1]).

Solvent Transfer: Add 100 µL (10% v/v) of the DMSO stock to a clean glass vial.

Matrix Dispersion: Add 400 µL (40% v/v) of PEG300. Vortex vigorously for 30 seconds. This

disperses the compound into a polymeric matrix, preventing rapid aggregation.

Surfactant Addition: Add 50 µL (5% v/v) of Tween-80. Mix evenly. Tween-80 forms micelles

that will protect the lipophilic compound in the next step.

Aqueous Transition: Slowly add 450 µL (45% v/v) of Saline dropwise while continuously

vortexing the vial. Rapid addition creates localized pockets of high water concentration,

triggering precipitation.

Validation Step (Crucial): Centrifuge the final mixture at 10,000 x g for 5 minutes. Carefully

inspect the bottom of the tube. The absence of a visible pellet confirms successful, stable

solubilization.

Protocol B: Homogeneous Suspension for Oral Dosing
(Yields 5.0 mg/mL)
Causality Note: Suspensions are thermodynamically unstable. The goal is kinetic stability

(delaying sedimentation) long enough to ensure accurate dosing.

Vehicle Prep: Prepare a 0.5% CMC-Na (Sodium Carboxymethyl Cellulose) aqueous solution.
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Wetting: Add 5 mg of CC-90003 powder to a mortar or vial. Add a micro-drop of Tween-80 to

"wet" the hydrophobic powder, reducing surface tension.

Suspension: Gradually add 1 mL of the 0.5% CMC-Na solution[1].

Homogenization: Use a probe sonicator or bead mill until a uniform, milky suspension is

achieved without large aggregates.

Validation Step: Allow the suspension to sit undisturbed for 30 minutes. If rapid

sedimentation or phase separation occurs, re-homogenize. Always vortex immediately prior

to drawing into the dosing syringe.

Diagnostic Workflow
If you encounter precipitation, follow this logical workflow to isolate and resolve the variable.
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Fig 2. Diagnostic workflow for resolving CC-90003 precipitation in aqueous media.
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Q: Why does CC-90003 precipitate when I add my DMSO stock directly to pre-warmed

DMEM? A: This is the Ouzo effect in action. When the DMSO stock hits the media, the DMSO

diffuses away faster than the lipophilic CC-90003 can disperse, causing immediate

supersaturation. Solution: Either formulate with co-solvents (Protocol A) prior to adding to

media, or ensure the media is under vigorous vortexing while adding the DMSO stock dropwise

to maximize immediate dispersion.

Q: Does heating the aqueous media help dissolve the precipitate? A: Heating increases kinetic

energy and may temporarily dissolve micro-precipitates, but it does not alter the fundamental

thermodynamic insolubility of CC-90003 in water. Once the media cools to physiological

temperatures (37°C) in the incubator, the compound will re-precipitate, leading to inconsistent

cellular uptake and artificially high IC50 values.

Q: Can I use older DMSO for my master stock if it has been stored at room temperature? A:

No. DMSO is highly hygroscopic (absorbs water from the air). CC-90003's solubility is highly

sensitive to water content. Moisture-contaminated DMSO will significantly reduce the maximum

solubility (normally ~92 mg/mL) and can cause premature precipitation even before dilution[1].

Always use fresh, anhydrous DMSO.

Q: My in vivo suspension in CMC-Na keeps clogging the syringe. What went wrong? A:

Clogging indicates that the particle size of the suspended CC-90003 is too large. This usually

happens if the dry powder was not properly "wetted" before adding the aqueous CMC-Na, or if

homogenization was insufficient. Re-formulate using a micro-drop of Tween-80 to wet the

powder, and utilize a probe sonicator to break down the particle size.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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